Cas no 81944-01-6 (2-(2-hydroxyphenyl)butanoic acid)

• Product Name: 2-(2-hydroxyphenyl)butanoic acid
• CAS No: 81944-01-6
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 5778642
• PubChem ID: 22456432
• Update Time: 2025-06-08

2-(2-hydroxyphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL4071095
• EN300-1868219
• 2-(2-hydroxyphenyl)butanoic acid
• 2-hydroxyphenylbutanoic acid
• 81944-01-6

• Inchi： 1S/C10H12O3/c1-2-7(10(12)13)8-5-3-4-6-9(8)11/h3-7,11H,2H2,1H3,(H,12,13)
• InChI Key： KOZZVNSEJLFMJW-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C(=O)O)CC

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-hydroxyphenyl)butanoic acid

Comprehensive Overview of 2-(2-Hydroxyphenyl)butanoic Acid (CAS No. 81944-01-6)

2-(2-Hydroxyphenyl)butanoic acid (CAS No. 81944-01-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2-(2-hydroxyphenyl)butyric acid, is characterized by its unique molecular structure, which includes a hydroxyl group and a carboxylic acid group attached to a phenyl ring and a butyl chain, respectively. The combination of these functional groups endows the compound with a range of interesting properties and potential applications.

The molecular formula of 2-(2-hydroxyphenyl)butanoic acid is C₁₀H₁₂O₃, and its molecular weight is approximately 180.20 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in water and many organic solvents. These physical properties make it suitable for various experimental and industrial processes.

In recent years, 2-(2-hydroxyphenyl)butanoic acid has been the subject of extensive research due to its potential biological activities. Studies have shown that this compound exhibits anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising candidate for the development of new therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 2-(2-hydroxyphenyl)butanoic acid effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest.

The anti-inflammatory effects of 2-(2-hydroxyphenyl)butanoic acid have also been well-documented. A 2021 study in the International Journal of Molecular Sciences demonstrated that the compound significantly reduced inflammation in animal models by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(2-hydroxyphenyl)butanoic acid could be developed into an effective treatment for inflammatory diseases such as arthritis and colitis.

Beyond its therapeutic potential, 2-(2-hydroxyphenyl)butanoic acid has also been explored for its use in cosmetic formulations. Its antioxidant properties make it an attractive ingredient for skin care products designed to combat oxidative stress and aging. A 2023 study in the Journal of Cosmetic Science highlighted the ability of 2-(2-hydroxyphenyl)butanoic acid to protect skin cells from UV-induced damage and promote collagen synthesis.

The synthesis of 2-(2-hydroxyphenyl)butanoic acid can be achieved through various methods, including Grignard reactions, Friedel-Crafts acylation, and esterification followed by hydrolysis. One common synthetic route involves the reaction of 2-bromobutyric acid with phenol in the presence of a base to form the desired product. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness.

In terms of safety, 2-(2-hydroxyphenyl)butanoic acid is generally considered safe for use in laboratory settings when proper handling procedures are followed. However, like many organic compounds, it should be handled with care to avoid skin contact or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal guidelines to ensure user safety.

The environmental impact of 2-(2-hydroxyphenyl)butanoic acid is another important consideration. Research has shown that the compound is biodegradable under aerobic conditions, which reduces its potential for long-term environmental accumulation. However, it is still important to follow best practices for waste management to minimize any adverse effects on ecosystems.

In conclusion, 2-(2-hydroxyphenyl)butanoic acid (CAS No. 81944-01-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, and other industries. Its unique chemical structure confers valuable biological activities that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, the future prospects for this compound appear promising.